Cas no 125880-88-8 (Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI))
125880-88-8 structure
Product Name:Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI)
CAS No:125880-88-8
MF:C20H30N8
MW:382.505802631378
CID:173351
PubChem ID:147935
Update Time:2025-04-19
Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-amino-4-[6-(2-amino-4-carbamimidoylanilino)hexylamino]benzenecarboximidamide
- 125880-88-8
- DTXSID70154983
- BDBM50368078
- 1,6-Di(4-amidino-2-aminophenylamino)hexane
- CHEMBL22206
- 4,4'-(1,6-Hexanediyldiimino)bis(3-aminobenzenecarboximidamide)
- 3-amino-4-[6-(2-amino-4-carbamimidoyl-anilino)hexylamino]benzamidine
- CHEMBL1204161
- Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI)
-
- Inchi: 1S/C20H30N8/c21-15-11-13(19(23)24)5-7-17(15)27-9-3-1-2-4-10-28-18-8-6-14(20(25)26)12-16(18)22/h5-8,11-12,27-28H,1-4,9-10,21-22H2,(H3,23,24)(H3,25,26)
- InChI Key: WHBMNMVYLUEXCI-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C(=N)N)=CC=1N)CCCCCCNC1C=CC(C(=N)N)=CC=1N
Computed Properties
- Exact Mass: 382.2597
- Monoisotopic Mass: 382.259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 176Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 671.5°Cat760mmHg
- Flash Point: 359.9°C
- Refractive Index: 1.668
- PSA: 175.84
Benzenecarboximidamide,4,4'-(1,6-hexanediyldiimino)bis[3-amino- (9CI) Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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